Cas no 645-41-0 (Triisoamylamine)

• Product Name: Triisoamylamine
• CAS No: 645-41-0
• MF: C₁₅H₃₃N
• MW: 227.429224729538
• MDL: MFCD00015054
• CID: 39406
• PubChem ID: 87576401
• Update Time: 2025-09-18

Triisoamylamine Chemical and Physical Properties

Names and Identifiers

• Triisopentylamine
• Triisoamylamine
• 3-methyl-N,N-bis(3-methylbutyl)butan-1-amine
• MFCD00015054
• EINECS 211-441-5
• QKVUSSUOYHTOFQ-UHFFFAOYSA-N
• 1-Butanamine, 3-methyl-N,N-bis(3-methylbutyl)-
• T0455
• CS-0454516
• FT-0746937
• Tris(3-methylbutyl)amine
• Tri(3-methylbutyl)amine
• AS-17893
• Triisopentylamine, >=95%
• SCHEMBL472095
• DTXSID9060946
• Tri-isoamylamin
• 645-41-0
• Triisopentylamine, technical, >=90% (GC)
• tris-(3-methyl-butyl)-amine
• AKOS025295585
• N,N-Diisopentyl-3-methyl-1-butanamine #
• AI3-16695
• NS00035714
• 211-441-5
• 1Butanamine, 3methylN,Nbis(3methylbutyl)
• DTXCID3044330

• MDL： MFCD00015054
• Inchi： 1S/C15H33N/c1-13(2)7-10-16(11-8-14(3)4)12-9-15(5)6/h13-15H,7-12H2,1-6H3
• InChI Key： QKVUSSUOYHTOFQ-UHFFFAOYSA-N
• SMILES： N(CCC(C)C)(CCC(C)C)CCC(C)C

Computed Properties

• Exact Mass: 227.26100
• Monoisotopic Mass: 227.2613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Colorless to light yellow transparent liquid.
• Density: 0.782 g/mL at 20 °C(lit.)
• Melting Point: -61.15°C (estimate)
• Boiling Point: 270°C(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.433
• PSA: 3.24000
• LogP: 4.42670
• Solubility: It can be miscible with ethanol \ ether \ carbon tetrachloride
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Triisoamylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines